Cas no 1804516-05-9 (2,5-Dichloro-4-(difluoromethoxy)benzaldehyde)

• Product Name: 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde
• CAS No: 1804516-05-9
• MF: C₈H₄Cl₂F₂O₂
• MW: 241.018967628479
• CID: 4706346
• Update Time: 2025-06-11

2,5-Dichloro-4-(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde

• Inchi： 1S/C8H4Cl2F2O2/c9-5-2-7(14-8(11)12)6(10)1-4(5)3-13/h1-3,8H
• InChI Key： BOJUWIDOYBYCSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C(=CC=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 26.3

Additional information on 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde

2,5-Dichloro-4-(difluoromethoxy)benzaldehyde (CAS No. 1804516-05-9): A Comprehensive Overview

2,5-Dichloro-4-(difluoromethoxy)benzaldehyde (CAS No. 1804516-05-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive molecular structure, which includes two chlorine atoms and a difluoromethoxy group attached to a benzaldehyde framework. These features contribute to its reactivity and functional versatility.

The molecular formula of 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde is C₉H₅Cl₂F₂O₂, and its molecular weight is approximately 236.08 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for a wide range of applications.

In the realm of pharmaceutical research, 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde has shown promise as a building block for the synthesis of novel drugs. The presence of the difluoromethoxy group can enhance the metabolic stability and bioavailability of drug candidates, making it a valuable intermediate in the development of new therapeutic agents. Recent studies have explored its use in the synthesis of antiviral and anticancer compounds, where it has demonstrated significant biological activity.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde as a key intermediate in the synthesis of a series of novel antiviral agents. The researchers found that compounds derived from this benzaldehyde exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). This finding highlights the potential of 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde in developing new antiviral therapies.

In addition to its pharmaceutical applications, 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde has also been explored for its use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with specific functionalities. For instance, researchers at the University of California, Berkeley (2020), utilized this compound as a precursor for the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic versatility of 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde has also been leveraged in organic synthesis. Its reactivity with various functional groups allows for the creation of complex molecules with diverse applications. A study published in Tetrahedron Letters (2019) described a novel synthetic route using this benzaldehyde to produce a series of substituted pyridines with high yields and excellent selectivity. These pyridine derivatives have shown potential as ligands for metal-catalyzed reactions and as building blocks for pharmaceuticals.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research into the environmental fate and toxicity of 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde is ongoing to ensure its safe use in industrial processes. Preliminary studies suggest that this compound exhibits low toxicity to aquatic organisms and degrades rapidly under environmental conditions, making it a relatively safe choice for various applications.

In conclusion, 2,5-Dichloro-4-(difluoromethoxy)benzaldehyde (CAS No. 1804516-05-9) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceutical research, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.